Cas no 1779121-66-2 (5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine)
1779121-66-2 structure
Product Name:5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine
CAS No:1779121-66-2
MF:C14H8ClFN2
MW:258.67812538147
CID:6472814
Update Time:2023-12-26
5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine
- 1,6-Naphthyridine, 5-chloro-2-(2-fluorophenyl)-
-
- Inchi: 1S/C14H8ClFN2/c15-14-10-5-6-12(18-13(10)7-8-17-14)9-3-1-2-4-11(9)16/h1-8H
- InChI Key: MIHHNPUJUBBWFI-UHFFFAOYSA-N
- SMILES: N1C2C(=C(Cl)N=CC=2)C=CC=1C1=CC=CC=C1F
Computed Properties
- Exact Mass: 258.036
- Monoisotopic Mass: 258.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
Experimental Properties
- Density: 1.351±0.06 g/cm3(Predicted)
- Boiling Point: 412.7±40.0 °C(Predicted)
- pka: 1.00±0.30(Predicted)
5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM234992-1g |
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine |
1779121-66-2 | 97% | 1g |
$566 | 2021-08-04 | |
| Chemenu | CM234992-5g |
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine |
1779121-66-2 | 97% | 5g |
$1183 | 2021-08-04 | |
| Chemenu | CM234992-10g |
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine |
1779121-66-2 | 97% | 10g |
$1618 | 2021-08-04 | |
| Chemenu | CM234992-1g |
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine |
1779121-66-2 | 97% | 1g |
$*** | 2023-03-30 |
5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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